Cas no 43111-32-6 (3-Chlorophenoxyacetonitrile)
3-Chlorophenoxyacetonitrile structure
Product Name:3-Chlorophenoxyacetonitrile
CAS No:43111-32-6
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD00017332
CID:89530
PubChem ID:142655
Update Time:2025-04-18
3-Chlorophenoxyacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Chlorophenoxyacetonitrile
- 2-(3-chlorophenoxy)Acetonitrile
- Acetonitrile, (3-chlorophenoxy)-
- (3-chloro-phenoxy)-acetonitrile
- NHHNUPMHGVIQQC-UHFFFAOYSA-
- 2-(3-chlorophenoxy)ethanenitrile
- NHHNUPMHGVIQQC-UHFFFAOYSA-N
- 2-(3-Chlorophenoxy)-acetonitrile
- 5860AJ
- TRA0064848
- SY011000
- AB0061651
- ST50405933
- CS-0128257
- InChI=1/C8H6ClNO/c9-7-2-1-3-8(6-7)11-5-4-10/h1-3,6H,5H2
- SCHEMBL7398355
- DTXSID40195702
- MFCD00017332
- FT-0615506
- A872756
- AKOS000180940
- Acetonitrile,2-(3-chlorophenoxy)-
- FT-0615507
- 43111-32-6
- DB-051027
- XH1101
-
- MDL： MFCD00017332
- Inchi： 1S/C8H6ClNO/c9-7-2-1-3-8(6-7)11-5-4-10/h1-3,6H,5H2
- InChI Key： NHHNUPMHGVIQQC-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)OCC#N
Computed Properties
- Exact Mass: 167.01400
- Monoisotopic Mass: 167.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 33
Experimental Properties
- Color/Form: solid
- Density: 1.2295 (rough estimate)
- Melting Point: 30-34°C
- Boiling Point: 126-128℃/1mmHg(lit.)
- Flash Point: 126-128℃/1mm
- Refractive Index: 1.5430 (estimate)
- PSA: 33.02000
- LogP: 2.24238
- Solubility: Insoluble
3-Chlorophenoxyacetonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：3276
- Hazard Category Code： 25-36/37/38
- Safety Instruction： S20-S26-S36/37-S45-S60
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Hazard Level：6.1
- Storage Condition：Room temperature storage
3-Chlorophenoxyacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Chlorophenoxyacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146555-25g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 95% | 25g |
$343.40 | 2023-09-01 | |
| Alichem | A019146555-100g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 95% | 100g |
$849.00 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852355-1g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 98% | 1g |
￥101.70 | 2022-01-10 | |
| TRC | C428238-100mg |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C428238-250mg |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C428238-500mg |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C428238-1g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852355-5g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 98% | 5g |
￥371.70 | 2022-01-10 | |
| abcr | AB114897-1 g |
3-Chlorophenoxyacetonitrile, 98%; . |
43111-32-6 | 98% | 1g |
€90.50 | 2022-06-12 | |
| abcr | AB114897-5 g |
3-Chlorophenoxyacetonitrile, 98%; . |
43111-32-6 | 98% | 5g |
€137.00 | 2022-06-12 |
3-Chlorophenoxyacetonitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
43111-32-6 (3-Chlorophenoxyacetonitrile) Related Products
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